Cas no 2228418-69-5 (3-2-(4-bromophenyl)ethyloxolane-2,5-dione)

• Product Name: 3-2-(4-bromophenyl)ethyloxolane-2,5-dione
• CAS No: 2228418-69-5
• MF: C₁₂H₁₁BrO₃
• MW: 283.117943048477
• CID: 6612219
• PubChem ID: 165689736
• Update Time: 2025-10-23

3-2-(4-bromophenyl)ethyloxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-2-(4-bromophenyl)ethyloxolane-2,5-dione
• EN300-1922666
• 3-[2-(4-bromophenyl)ethyl]oxolane-2,5-dione
• 2228418-69-5

• Inchi： 1S/C12H11BrO3/c13-10-5-2-8(3-6-10)1-4-9-7-11(14)16-12(9)15/h2-3,5-6,9H,1,4,7H2
• InChI Key： IHZMTBLKGGPKCP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 281.98916g/mol
• Monoisotopic Mass: 281.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-2-(4-bromophenyl)ethyloxolane-2,5-dione

Comprehensive Overview of 3-2-(4-bromophenyl)ethyloxolane-2,5-dione (CAS No. 2228418-69-5)

The compound 3-2-(4-bromophenyl)ethyloxolane-2,5-dione (CAS No. 2228418-69-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, featuring a 4-bromophenyl group attached to an oxolane-2,5-dione core, makes it a versatile intermediate for synthesizing high-value derivatives. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and bioactive agents targeting metabolic disorders.

In recent years, the demand for brominated aromatic compounds like 3-2-(4-bromophenyl)ethyloxolane-2,5-dione has surged due to their applications in covalent organic frameworks (COFs) and small-molecule therapeutics. A trending topic in scientific forums is the role of such compounds in sustainable chemistry, where they serve as building blocks for biodegradable polymers. This aligns with the global push toward green synthesis methods, a frequently searched term in academic databases.

From a structural perspective, the oxolane-2,5-dione moiety in CAS No. 2228418-69-5 is critical for its reactivity. It undergoes ring-opening polymerization, a property exploited in creating polyester-based biomaterials. These materials are pivotal in tissue engineering, another hot topic in biomedical research. Users often search for "biocompatible polymers derived from brominated compounds," highlighting the relevance of this molecule in cutting-edge applications.

Analytical studies of 3-2-(4-bromophenyl)ethyloxolane-2,5-dione emphasize its stability under ambient conditions, making it suitable for long-term storage—a key consideration for industrial-scale procurement. Its 4-bromophenyl substituent enhances electron density, facilitating cross-coupling reactions like Suzuki-Miyaura, a frequently queried term in organic chemistry circles. This adaptability positions the compound as a valuable tool for high-throughput screening in medicinal chemistry.

Beyond synthetic utility, CAS No. 2228418-69-5 is being investigated for its photophysical properties. Researchers are examining its potential in organic light-emitting diodes (OLEDs), a sector experiencing exponential growth due to demand for energy-efficient displays. Searches for "bromophenyl derivatives in optoelectronics" have spiked, reflecting industry interest in such applications.

Quality control protocols for 3-2-(4-bromophenyl)ethyloxolane-2,5-dione typically involve HPLC and NMR spectroscopy, ensuring purity levels exceeding 98%. These metrics are crucial for reproducibility in peer-reviewed studies, addressing another common user concern: "How to verify the purity of complex heterocycles?" The compound’s MSDS data confirms low toxicity profiles, further broadening its usability in in vitro assays.

In summary, 3-2-(4-bromophenyl)ethyloxolane-2,5-dione (CAS No. 2228418-69-5) represents a multifaceted chemical asset. Its intersections with drug development, advanced materials, and green chemistry respond to contemporary scientific priorities while offering ample opportunities for innovation. As search trends indicate sustained curiosity about functionalized oxolanes, this compound is poised to remain a focal point in interdisciplinary research.